(2-Aminoethyl)(4-methyl-5-nitro(2-pyridyl))amine

• Molecular Formula: C8H12N4O2
• Molecular Weight: 196.21 g/mol
• IUPAC Name: N'-(4-methyl-5-nitropyridin-2-yl)ethane-1,2-diamine
• InChI: InChI=1S/C8H12N4O2/c1-6-4-8(10-3-2-9)11-5-7(6)12(13)14/h4-5H,2-3,9H2,1H3,(H,10,11)
• InChI Key: UYISNYAVHZUKPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1[N+](=O)[O-])NCCN

Description

(2-Aminoethyl)(4-methyl-5-nitro(2-pyridyl))amine is a useful research compound. Its molecular formula is C8H12N4O2 and its molecular weight is 196.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Chloro-4-methyl-5-nitropyridine (2.0 g, 11.5 mmol) in acetonitrile (10 ml) was added dropwise to ethylenediamine (2.5 ml) in acetonitrile (10 ml). The mixture was stirred overnight at room temperature. The solvent was removed by rotary evaporation and the residue was partitioned between dichloromethane and 2.5 M aqueous sodium hydroxide. The aqueous layer was further extracted 4 times with dichloromethane. The combined organic layers were washed with a saturated sodium chloride solution, dried and concentrated in vacuo to give (2-aminoethyl)(4-methyl-5-nitro(2-pyridyl))amine as an orange solid (1.74 g).

Synthesis routes and methods II

Procedure details

To 2-chloro-4-methyl-5-nitro-pyridine (250 mg, 1.45 mmol) was added potassium carbonate (320 mg, 2.32 mmol) followed by ethylenediamine (4.2 g, 70 mmol). The mixture turned hot and was filtered after cooling through kieselguhr. The filtrate was concentrated under reduced pressure and purified by column chromatography (silica, gradient of 1 to 10% methanol containing 7N ammonia in DCM) to yield 205 mg (1.04 mmol, 72%) MS(ESI) m/z=197.1 [M+1]+.

Synthesis routes and methods III

Procedure details

2-Chloro-4-methyl-5-nitropyrimidine (2.0 g, 11.5 mmol) in acetonitrile (10 ml) was added dropwise to ethylenediamine (2.5 ml) in acetonitrile (10 ml). The mixture was stirred overnight at room temperature. The solvent was removed by rotary evaporation and the residue was partitioned between dichloromethane and 2.5 M aqueous sodium hydroxide. The aqueous layer was further extracted 4 times with dichloromethane. The combined organic layers were washed with a saturated sodium chloride solution, dried and concentrated in vacuo to give (2-aminoethyl)(4-methyl-5-nitro(2-pyridyl))amine as an orange solid (1.74 g).